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  4. [(10S,13E,16S,18R)-13-Ethylidene-8,15-diazahexacyclo[14.2.1.01,9.02,7.010,15.012,17]nonadeca-2,4,6,8-tetraen-18-yl] acetate
[(10S,13E,16S,18R)-13-Ethylidene-8,15-diazahexacyclo[14.2.1.01,9.02,7.010,15.012,17]nonadeca-2,4,6,8-tetraen-18-yl] acetate [(10S,13E,16S,18R)-13-Ethylidene-8,15-diazahexacyclo[14.2.1.01,9.02,7.010,15.012,17]nonadeca-2,4,6,8-tetraen-18-yl] acetate
Brand Name: Vulcanchem
CAS No.: 34020-07-0
VCID: VC0207294
InChI: InChI=1S/C21H22N2O2/c1-3-12-10-23-16-8-13(12)18-17(23)9-21(20(18)25-11(2)24)14-6-4-5-7-15(14)22-19(16)21/h3-7,13,16-18,20H,8-10H2,1-2H3/b12-3-/t13?,16-,17-,18?,20+,21?/m0/s1
SMILES: CC=C1CN2C3CC1C4C2CC5(C4OC(=O)C)C3=NC6=CC=CC=C56
Molecular Formula: C21H22N2O2
Molecular Weight: 334.4 g/mol

[(10S,13E,16S,18R)-13-Ethylidene-8,15-diazahexacyclo[14.2.1.01,9.02,7.010,15.012,17]nonadeca-2,4,6,8-tetraen-18-yl] acetate

CAS No.: 34020-07-0

Reference Standards

VCID: VC0207294

Molecular Formula: C21H22N2O2

Molecular Weight: 334.4 g/mol

[(10S,13E,16S,18R)-13-Ethylidene-8,15-diazahexacyclo[14.2.1.01,9.02,7.010,15.012,17]nonadeca-2,4,6,8-tetraen-18-yl] acetate - 34020-07-0

CAS No. 34020-07-0
Product Name [(10S,13E,16S,18R)-13-Ethylidene-8,15-diazahexacyclo[14.2.1.01,9.02,7.010,15.012,17]nonadeca-2,4,6,8-tetraen-18-yl] acetate
Molecular Formula C21H22N2O2
Molecular Weight 334.4 g/mol
IUPAC Name [(10S,13E,16S,18R)-13-ethylidene-8,15-diazahexacyclo[14.2.1.01,9.02,7.010,15.012,17]nonadeca-2,4,6,8-tetraen-18-yl] acetate
Standard InChI InChI=1S/C21H22N2O2/c1-3-12-10-23-16-8-13(12)18-17(23)9-21(20(18)25-11(2)24)14-6-4-5-7-15(14)22-19(16)21/h3-7,13,16-18,20H,8-10H2,1-2H3/b12-3-/t13?,16-,17-,18?,20+,21?/m0/s1
Standard InChIKey CLDVMRAEPFQOSD-SZBATKQJSA-N
Isomeric SMILES C/C=C\1/CN2[C@H]3CC1C4[C@@H]2CC5([C@@H]4OC(=O)C)C3=NC6=CC=CC=C56
SMILES CC=C1CN2C3CC1C4C2CC5(C4OC(=O)C)C3=NC6=CC=CC=C56
Canonical SMILES CC=C1CN2C3CC1C4C2CC5(C4OC(=O)C)C3=NC6=CC=CC=C56
Appearance Powder
Synonyms vinorine
PubChem Compound 6442672
Last Modified Nov 30 2021
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